
Etaconazole: A Comprehensive Technical Guide
to its Physical and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Etaconazole

Cat. No.: B166602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Etaconazole is a triazole fungicide that has been utilized in agriculture for the control of a

broad spectrum of fungal diseases. Its efficacy is attributed to the inhibition of sterol 14α-

demethylase, a critical enzyme in the fungal ergosterol biosynthesis pathway. A thorough

understanding of its physical and chemical properties is paramount for researchers, scientists,

and drug development professionals to inform formulation development, environmental fate

assessment, and toxicological studies. This technical guide provides an in-depth overview of

the core physical and chemical characteristics of etaconazole, complete with detailed

experimental protocols and visual representations of its mechanism of action.

Core Physical and Chemical Properties
The physical and chemical properties of etaconazole are summarized in the tables below. It is

important to note that some discrepancies exist in the reported values across different literature

sources, particularly for the melting point. These variations may arise from differences in the

purity of the substance tested or the experimental methodologies employed.

Table 1: General and Chemical Properties of Etaconazole
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Property Value Source(s)

IUPAC Name

1-[[2-(2,4-dichlorophenyl)-4-

ethyl-1,3-dioxolan-2-

yl]methyl]-1H-1,2,4-triazole

[1][2]

Chemical Formula C₁₄H₁₅Cl₂N₃O₂ [3][4][5][6]

Molecular Weight 328.19 g/mol [2][3][4][6]

CAS Number 60207-93-4 [1][3]

Appearance
Colorless crystals or white to

slightly yellowish powder
[4][7]

Table 2: Physicochemical Properties of Etaconazole

Property Value Source(s)

Melting Point 75-93 °C [5][8][9]

171-172 °C [10]

122 °C (Nitrate Salt) [7][10]

Boiling Point 470.2 °C (Predicted) [10]

Density 1.43 g/cm³ [5]

Vapor Pressure 0.031 mPa (at 20 °C) [11]

pKa 2.94 (Predicted) [10]

Log P (Octanol-Water Partition

Coefficient)
3.1 - 3.26 [5][11]

Table 3: Solubility of Etaconazole
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Solvent Solubility (at 20 °C) Source(s)

Water 80 mg/L [11]

Acetone 300 g/kg [9][10]

Dichloromethane 700 g/kg [9][10]

Methanol 400 g/kg [9][10]

Isopropanol 100 g/kg [9][10]

Toluene 250 g/kg [9][10]

Hexane 7.5 g/kg [11]

Experimental Protocols
The determination of the physical and chemical properties of a substance like etaconazole
requires standardized and validated experimental methodologies. The Organisation for

Economic Co-operation and Development (OECD) provides a set of internationally recognized

guidelines for the testing of chemicals. The following are summaries of the relevant OECD

guidelines for determining the key properties of etaconazole.

Melting Point Determination (OECD Guideline 102)
This guideline describes several methods for determining the melting point of a substance,

which is the temperature at which the phase transition from solid to liquid occurs.

Capillary Method: A small amount of the powdered substance is packed into a capillary tube

and heated in a controlled manner in a liquid bath or a metal block. The temperature at which

the substance is observed to melt is recorded.

Hot Stage Microscopy: A small quantity of the substance is placed on a microscope slide on

a heated stage. The melting process is observed through the microscope, and the

temperature is recorded.

Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These

thermoanalytical techniques measure the difference in the amount of heat required to
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increase the temperature of a sample and a reference. A peak in the DSC or DTA curve

indicates the melting point.

Water Solubility (OECD Guideline 105)
This guideline details methods for determining the water solubility of a substance.

Flask Method: A supersaturated solution of the substance in water is prepared and allowed

to equilibrate at a constant temperature. The concentration of the substance in the aqueous

phase is then determined by a suitable analytical method after separation of the undissolved

solid.

Column Elution Method: A column is packed with an inert support material coated with the

test substance. Water is passed through the column at a slow, constant rate. The

concentration of the substance in the eluate is measured over time until a plateau is

reached, which represents the water solubility.

Vapor Pressure (OECD Guideline 104)
This guideline provides various methods for determining the vapor pressure of a substance,

which is the pressure exerted by its vapor in thermodynamic equilibrium with its condensed

phases at a given temperature.

Dynamic Method (Isoteniscope): The substance is heated in a bulb connected to a

manometer. The external pressure is then adjusted until the boiling point of the substance at

that pressure is reached.

Static Method: A known amount of the substance is introduced into an evacuated,

thermostatted vessel of a known volume. The pressure exerted by the vapor is measured

directly.

Gas Saturation Method: A stream of inert gas is passed through or over the surface of the

substance at a known rate, becoming saturated with its vapor. The amount of substance

transported by the gas is determined, and the vapor pressure is calculated.

Partition Coefficient (n-octanol/water) (OECD Guidelines
107, 117, 123)
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The n-octanol/water partition coefficient (Kow or Log P) is a measure of a substance's

lipophilicity.

Shake Flask Method (OECD 107): A solution of the substance in n-octanol and water is

shaken in a vessel until equilibrium is reached. The concentrations of the substance in both

phases are then measured, and the partition coefficient is calculated as the ratio of the

concentration in the n-octanol phase to that in the aqueous phase.

HPLC Method (OECD 117): This method estimates the Log P value based on the retention

time of the substance on a reversed-phase high-performance liquid chromatography (HPLC)

column. A calibration curve is generated using reference compounds with known Log P

values.

Slow-Stirring Method (OECD 123): This method is particularly suitable for highly lipophilic

substances. The n-octanol and water phases are stirred slowly to avoid the formation of

micro-emulsions, allowing for a more accurate determination of the partition coefficient.

Mechanism of Action: Inhibition of Sterol
Biosynthesis
Etaconazole, like other azole antifungals, exerts its fungicidal activity by disrupting the

synthesis of ergosterol, an essential component of fungal cell membranes. The primary target

of etaconazole is the enzyme lanosterol 14α-demethylase (CYP51), a cytochrome P450-

dependent enzyme. The inhibition of this enzyme leads to the accumulation of toxic sterol

precursors and a depletion of ergosterol, ultimately compromising the integrity and function of

the fungal cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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